Cas no 2097928-96-4 (3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide)

• Product Name: 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide
• CAS No: 2097928-96-4
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 5469316
• Update Time: 2025-10-12

3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide
• 3-cyano-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]benzamide

• Inchi： 1S/C18H16N4O2/c19-9-13-3-1-4-15(7-13)18(24)21-11-14-8-16(12-20-10-14)22-6-2-5-17(22)23/h1,3-4,7-8,10,12H,2,5-6,11H2,(H,21,24)
• InChI Key： DJLOQLUEAIDODX-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=NC=C(CNC(C2C=CC=C(C#N)C=2)=O)C=1

Computed Properties

• Exact Mass: 320.12732577 g/mol
• Monoisotopic Mass: 320.12732577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.1
• Molecular Weight: 320.3

Additional information on 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide

Recent Advances in the Study of 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide (CAS: 2097928-96-4)

The compound 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide (CAS: 2097928-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The compound's unique chemical structure, featuring a cyano group and a pyrrolidinone moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, preclinical trials have shown promising results in reducing tumor growth and inflammation in animal models, suggesting its potential as a lead compound for the development of novel anti-cancer and anti-inflammatory therapies.

Further investigations into the pharmacokinetics and toxicity profile of 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide are currently underway. Preliminary data indicate favorable bioavailability and minimal off-target effects, which are essential for its transition into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of derivatives with enhanced potency and reduced side effects.

In conclusion, 3-cyano-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide represents a promising candidate for therapeutic intervention in various diseases. Ongoing research is expected to further validate its mechanisms of action and explore its potential in combination therapies. This compound exemplifies the intersection of chemical innovation and biological application, paving the way for future breakthroughs in drug discovery.